N-Benzyl-1H-1,2,4-triazol-1-amine

• Molecular Formula: C9H10N4
• Molecular Weight: 174.20 g/mol
• IUPAC Name: N-benzyl-1,2,4-triazol-1-amine
• InChI: InChI=1S/C9H10N4/c1-2-4-9(5-3-1)6-11-13-8-10-7-12-13/h1-5,7-8,11H,6H2
• InChI Key: HSEFDPHUXCYQEL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNN2C=NC=N2
• CAS No.: 137968-27-5

Description

N-Benzyl-1H-1,2,4-triazol-1-amine is a nitrogen-containing heterocyclic compound It belongs to the class of 1,2,4-triazoles, which are known for their diverse applications in pharmaceuticals, organic synthesis, and materials science

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-Benzyl-1H-1,2,4-triazol-1-amine typically involves the reaction of benzyl azide with 3-amino-1,2,4-triazole under specific conditions. One common method is the Huisgen 1,3-dipolar cycloaddition, which is often catalyzed by copper(I) salts. The reaction is carried out in a solvent such as acetonitrile at room temperature, followed by heating to 45°C for several hours .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance yield and purity. The process may also include purification steps such as recrystallization or chromatography to obtain the desired product.

Chemical Reactions Analysis

Types of Reactions

N-Benzyl-1H-1,2,4-triazol-1-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride.

Substitution: The triazole ring can undergo nucleophilic substitution reactions, where the benzyl group can be replaced by other substituents

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Various nucleophiles such as amines, thiols, and halides.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield benzyl triazole derivatives, while substitution reactions can produce a variety of substituted triazoles.

Scientific Research Applications

N-Benzyl-1H-1,2,4-triazol-1-amine has a wide range of applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a ligand in coordination chemistry.

Biology: Employed in the study of enzyme inhibition and protein-ligand interactions.

Medicine: Investigated for its potential as an antifungal, antibacterial, and anticancer agent.

Industry: Utilized in the development of new materials, such as polymers and nanomaterials .

Mechanism of Action

The mechanism of action of N-Benzyl-1H-1,2,4-triazol-1-amine involves its interaction with specific molecular targets. The triazole ring can form hydrogen bonds and coordinate with metal ions, which can inhibit enzyme activity or disrupt biological pathways. The benzyl group enhances its binding affinity and specificity towards certain targets .

Comparison with Similar Compounds

Similar Compounds

1-Benzyl-1H-1,2,3-triazole: Similar structure but with a different nitrogen arrangement in the triazole ring.

1-Benzyl-1H-1,2,4-triazole: Lacks the amine group, affecting its reactivity and applications.

Benzyl azide: A precursor in the synthesis of N-Benzyl-1H-1,2,4-triazol-1-amine

Uniqueness

This compound is unique due to the presence of both the benzyl group and the amine group on the triazole ring